Cas no 899726-20-6 (3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one
• CAS No: 899726-20-6
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5440531
• Update Time: 2025-07-15

3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3,4-dimethoxyphenyl)ethylamino]-1-(2-methoxyphenyl)pyrazin-2-one
• 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C21H23N3O4/c1-26-17-7-5-4-6-16(17)24-13-12-23-20(21(24)25)22-11-10-15-8-9-18(27-2)19(14-15)28-3/h4-9,12-14H,10-11H2,1-3H3,(H,22,23)
• InChI Key： QOHOWKFBGZNPMY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2OC)C=CN=C1NCCC1=CC=C(OC)C(OC)=C1

Additional information on 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one

3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one: A Comprehensive Overview

3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one (CAS No. 899726-20-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrazinones and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.

The chemical structure of 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one is notable for its intricate arrangement of functional groups. The core structure is a pyrazinone ring, which is substituted with a 2-(3,4-dimethoxyphenyl)ethylamino group and a 2-methoxyphenyl group. The presence of these substituents imparts unique chemical and biological properties to the molecule. The methoxy groups on the phenyl rings are particularly important as they can influence the compound's solubility, stability, and interaction with biological targets.

The synthesis of 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one has been a subject of extensive study in organic chemistry. One common approach involves the reaction of 1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one with 2-(3,4-dimethoxyphenyl)ethylamine under appropriate conditions. This reaction typically proceeds via a nucleophilic addition followed by cyclization to form the final product. The choice of solvent and catalyst can significantly affect the yield and purity of the synthesized compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

In terms of biological activity, 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one has shown promising results in various preclinical studies. One area of particular interest is its potential as an antitumor agent. Research has demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings have sparked further investigations into the use of this compound as a potential therapeutic agent in oncology.

Beyond its antitumor properties, 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one has also been explored for its anti-inflammatory and analgesic effects. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic activity by modulating pain pathways in the central nervous system. These dual properties make it a promising candidate for the development of new drugs targeting inflammatory diseases and pain management.

The pharmacokinetic profile of 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one is another critical aspect that has been investigated in recent studies. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one. Prodrugs are biologically inactive derivatives that are converted into the active drug through metabolic processes in the body. By designing prodrugs with improved physicochemical properties, it is possible to enhance drug delivery and reduce side effects.

In conclusion, 3-{2-(3,4-dimethoxyphenyl)ethylamino}-1-(2-methoxyphenyl)-1,2-dihydropyrazin-2-one (CAS No. 899726-20-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.